Cas no 222608-06-2 (Denatonium Hydroxide)

Denatonium Hydroxide is a quaternary ammonium salt widely recognized as the most bitter-tasting compound known, with a detection threshold as low as 0.05 ppm. Its primary application is as an aversive agent to deter ingestion of toxic or hazardous substances, such as industrial alcohols, antifreeze, and household chemicals. The compound exhibits high chemical stability, solubility in water and ethanol, and resistance to degradation under typical storage conditions. Due to its extreme bitterness, it is effective at very low concentrations, ensuring minimal impact on the formulation of the base product while providing robust safety compliance. Its non-toxic nature further supports its use in consumer and industrial applications.
Denatonium Hydroxide structure
Denatonium Hydroxide structure
Product Name:Denatonium Hydroxide
CAS No:222608-06-2
MF:C21H30N2O2
MW:342.475105762482
CID:244382
PubChem ID:16726150
Update Time:2025-06-07

Denatonium Hydroxide Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,2-[(2,6-dimethylphenyl)amino]-N,N-diethyl-2-oxo-N-(phenylmethyl)-, hydroxide(1:1)
    • Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, hydroxide (9CI)
    • DENATONIUM HYDROXIDE
    • SCHEMBL4393602
    • XJUUDTMUUDAAPP-UHFFFAOYSA-N
    • N-{2-[(2,6-dimethylphenyl)-amino]-2-oxoethyl}-N,N-diethyl-benzenemethanaminium hydroxide
    • 222608-06-2
    • Denatonium Hydroxide
    • Inchi: 1S/C21H28N2O.H2O/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;/h7-14H,5-6,15-16H2,1-4H3;1H2
    • InChI Key: XJUUDTMUUDAAPP-UHFFFAOYSA-N
    • SMILES: O=C(C[N+](CC)(CC)CC1C=CC=CC=1)NC1C(C)=CC=CC=1C.[OH-]

Computed Properties

  • Exact Mass: 342.23100
  • Monoisotopic Mass: 342.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 375
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.1Ų

Experimental Properties

  • PSA: 52.16000
  • LogP: 4.19490

Denatonium Hydroxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D464638-100mg
Denatonium Hydroxide
222608-06-2
100mg
$87.00 2023-05-18
TRC
D464638-500mg
Denatonium Hydroxide
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$339.00 2023-05-18
TRC
D464638-1g
Denatonium Hydroxide
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$ 545.00 2022-06-05
TRC
D464638-1000mg
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$661.00 2023-05-18
TRC
D464638-2.5g
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$ 1200.00 2023-09-07
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